Cas no 393567-51-6 (4-tert-butyl-N-5-({(4-ethoxyphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide)

• Product Name: 4-tert-butyl-N-5-({(4-ethoxyphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide
• CAS No: 393567-51-6
• MF: C₂₃H₂₆N₄O₃S₂
• MW: 470.607542514801
• CID: 6434457
• PubChem ID: 3391796
• Update Time: 2025-06-09

4-tert-butyl-N-5-({(4-ethoxyphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl-N-5-({(4-ethoxyphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide
• Benzamide, 4-(1,1-dimethylethyl)-N-[5-[[2-[(4-ethoxyphenyl)amino]-2-oxoethyl]thio]-1,3,4-thiadiazol-2-yl]-
• Oprea1_636203
• 4-tert-butyl-N-[5-[2-(4-ethoxyanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide
• 4-tert-butyl-N-[5-({[(4-ethoxyphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide
• F0509-2182
• 4-(tert-butyl)-N-(5-((2-((4-ethoxyphenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide
• 393567-51-6
• AKOS024579228

• Inchi： 1S/C23H26N4O3S2/c1-5-30-18-12-10-17(11-13-18)24-19(28)14-31-22-27-26-21(32-22)25-20(29)15-6-8-16(9-7-15)23(2,3)4/h6-13H,5,14H2,1-4H3,(H,24,28)(H,25,26,29)
• InChI Key： STVUHGYAFCKJQV-UHFFFAOYSA-N
• SMILES： S1C(=NN=C1NC(C1C=CC(=CC=1)C(C)(C)C)=O)SCC(NC1C=CC(=CC=1)OCC)=O

Computed Properties

• Exact Mass: 470.14463305g/mol
• Monoisotopic Mass: 470.14463305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 615
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 147Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• pka: 7.87±0.50(Predicted)

Additional information on 4-tert-butyl-N-5-({(4-ethoxyphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide

Comprehensive Analysis of 4-tert-butyl-N-5-({(4-ethoxyphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide (CAS No. 393567-51-6)

The compound 4-tert-butyl-N-5-({(4-ethoxyphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide (CAS No. 393567-51-6) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique thiadiazole core, combined with a tert-butyl group and an ethoxy phenyl moiety, makes it a promising candidate for various applications, including drug development and material science. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets.

In recent years, the demand for sulfur-containing heterocycles like 1,3,4-thiadiazole derivatives has surged, driven by their versatility in medicinal chemistry. The sulfanyl linkage in this compound enhances its stability and binding affinity, making it a subject of study for enzyme inhibition and receptor modulation. With the rise of AI-driven drug discovery, computational models have highlighted this molecule's potential in targeting inflammatory pathways and metabolic disorders, aligning with current healthcare trends.

The synthesis of 4-tert-butyl-N-5-({(4-ethoxyphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide involves multi-step organic reactions, including amide coupling and thioether formation. Its CAS No. 393567-51-6 serves as a unique identifier in chemical databases, facilitating global research collaboration. Analytical techniques such as NMR spectroscopy and mass spectrometry confirm its purity and structural integrity, critical for reproducibility in labs.

From an industrial perspective, this compound aligns with the growing focus on green chemistry and sustainable synthesis. Researchers are exploring solvent-free or catalytic methods to produce it efficiently, addressing environmental concerns. Its lipophilic tert-butyl group improves membrane permeability, a key factor in drug delivery systems, while the ethoxy phenyl segment offers tunability for structure-activity relationship (SAR) studies.

In the context of personalized medicine, 393567-51-6 has been investigated for its role in precision therapeutics. Its modular structure allows for derivatization, enabling researchers to optimize properties like solubility and bioavailability. Online forums and scientific communities frequently discuss its potential in cancer research and neurodegenerative diseases, reflecting broader public interest in these areas.

To conclude, 4-tert-butyl-N-5-({(4-ethoxyphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide represents a cutting-edge example of modern chemical innovation. Its combination of heterocyclic and aryl features positions it at the intersection of chemistry, biology, and technology, offering exciting opportunities for future breakthroughs.